Cas no 121278-36-2 (1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride)

• Product Name: 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride
• CAS No: 121278-36-2
• MF: C₁₂H₁₈Cl₂N₂O₂
• MW: 293.19
• CID: 4578139
• Update Time: 2025-10-31

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)piperazine dihydrochloride
• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride

• Inchi： InChI=1S/C12H16N2O2.2ClH/c1-2-11-12(16-8-7-15-11)9-10(1)14-5-3-13-4-6-14;;/h1-2,9,13H,3-8H2;2*1H
• InChI Key： YSLWQMYRGGWKHF-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1N3CCNCC3)OCCO2.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride Security Information

• Storage Condition：(BD589487)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride

Introduction to 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride (CAS No. 121278-36-2)

1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride, identified by its CAS number 121278-36-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their structural complexity and potential biological activities. The presence of a benzo[1,4]dioxin moiety fused with a piperazine ring system imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzo[1,4]dioxin core is known for its aromatic stability and ability to interact with various biological targets, while the piperazine moiety is a common pharmacophore in many centrally acting drugs due to its ability to modulate neurotransmitter systems. The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo studies.

Recent advancements in chemical biology have highlighted the importance of understanding the structural-activity relationships (SAR) of such complex molecules. The 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride structure has been the subject of several studies aimed at elucidating its interactions with biological targets. For instance, research has demonstrated that this compound can exhibit potent effects on certain enzyme systems and receptor binding sites, suggesting its potential as an intermediate in the development of novel therapeutic agents.

In the context of drug discovery, the synthesis and characterization of 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride have been refined through modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled the efficient construction of its molecular framework. These synthetic strategies not only improve yield but also allow for structural modifications that can fine-tune biological activity.

The pharmacological profile of 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride has been explored in various preclinical models. Studies have indicated that this compound may possess properties relevant to neurological disorders, where modulation of neurotransmitter release or receptor activity is crucial. Additionally, its potential role in modulating inflammatory pathways has been investigated, suggesting broader therapeutic applications beyond the central nervous system.

One particularly intriguing aspect of this compound is its interaction with cytochrome P450 enzymes, which are critical in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens. Computational modeling and high-throughput screening have been employed to gain insights into the molecular recognition processes between 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride and these enzymatic systems.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from organic chemistry, biochemistry, pharmacology, and computational biology. The case of 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride exemplifies this collaborative effort. By leveraging cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers have been able to determine the high-resolution structure of this compound and its complexes with biological targets.

The future directions for research on 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride include further exploration of its mechanism of action and optimization for improved pharmacokinetic properties. Additionally, investigating its potential in combination therapies may uncover synergistic effects that could enhance therapeutic outcomes. As our understanding of complex molecular interactions continues to evolve, compounds like 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-piperazine dihydrochloride are poised to play a significant role in next-generation drug development.